Cas no 351003-50-4 (4-bromo-2,6-dimethyl-benzenesulfonyl chloride)

• Product Name: 4-bromo-2,6-dimethyl-benzenesulfonyl chloride
• CAS No: 351003-50-4
• MF: C₈H₈BrClO₂S
• MW: 283.569919586182
• MDL: MFCD03094653
• CID: 1081154
• PubChem ID: 2737468
• Update Time: 2025-10-24

4-bromo-2,6-dimethyl-benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-dimethylbenzenesulphonyl chloride
• 4-Bromo-2,6-dimethylbenzene-1-sulfonyl chloride
• 4-bromo-2,6-dimethyl-benzenesulfonyl chloride
• 4-bromo-2,6-dimethylbenzenesulfonyl chloride
• MFCD03094653
• AKOS009158378
• N10296
• VTPRHRFUFYYYRR-UHFFFAOYSA-N
• AM87747
• CS-0216643
• EN300-53366
• 4-bromo-2,6-dimethylbenzene-1-sulfonylchloride
• SCHEMBL3440241
• 351003-50-4
• DTXSID301257700

• MDL： MFCD03094653
• Inchi： 1S/C8H8BrClO2S/c1-5-3-7(9)4-6(2)8(5)13(10,11)12/h3-4H,1-2H3
• InChI Key： VTPRHRFUFYYYRR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 281.91169g/mol
• Monoisotopic Mass: 281.91169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-bromo-2,6-dimethyl-benzenesulfonyl chloride

Comprehensive Analysis of 4-Bromo-2,6-dimethyl-benzenesulfonyl chloride (CAS No. 351003-50-4)

4-Bromo-2,6-dimethyl-benzenesulfonyl chloride (CAS No. 351003-50-4) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. This compound features a bromine-substituted dimethyl benzene ring, making it a valuable building block for cross-coupling reactions and sulfonamide formation. Its molecular structure, C₈H₈BrClO₂S, offers unique reactivity, particularly in palladium-catalyzed reactions, which are pivotal in modern drug discovery.

In recent years, the demand for 4-Bromo-2,6-dimethyl-benzenesulfonyl chloride has surged due to its role in synthesizing biologically active molecules. Researchers frequently search for "sulfonyl chloride applications" or "bromo-substituted benzene derivatives," reflecting its relevance in medicinal chemistry. Its compatibility with Suzuki-Miyaura coupling and Buchwald-Hartwig amination has made it a hotspot in high-throughput screening libraries. Additionally, its stability under controlled conditions aligns with the growing interest in green chemistry and sustainable synthesis.

The compound’s crystalline solid form and solubility in organic solvents like dichloromethane and tetrahydrofuran enhance its practicality in lab settings. Analytical techniques such as NMR spectroscopy and HPLC purity testing are commonly employed to verify its quality, addressing frequent queries like "how to characterize sulfonyl chlorides." Its melting point (typically 80–85°C) and storage recommendations (under inert atmosphere) are critical for handling, a topic often explored in chemical safety forums.

Beyond pharmaceuticals, 4-Bromo-2,6-dimethyl-benzenesulfonyl chloride finds niche applications in material science, particularly in designing polymeric sulfonates for ion-exchange membranes. This aligns with trending searches on "advanced functional materials" and "energy storage solutions." Its electron-withdrawing properties also make it a candidate for organic electronics, resonating with the rise of flexible electronics research.

In summary, 4-Bromo-2,6-dimethyl-benzenesulfonyl chloride (CAS No. 351003-50-4) bridges multiple disciplines, from drug development to emerging technologies. Its versatility and compatibility with cutting-edge synthetic methods ensure its prominence in both academic and industrial research, answering the persistent demand for "high-value chemical intermediates" in the scientific community.